Ipamorelin (acetate)

• Molecular Formula: C40H53N9O7
• Molecular Weight: 771.9 g/mol
• InChI: InChI=1S/C38H49N9O5.C2H4O2/c1-38(2,41)37(52)47-32(21-28-22-42-23-43-28)36(51)46-31(20-25-15-16-26-12-6-7-13-27(26)18-25)35(50)45-30(19-24-10-4-3-5-11-24)34(49)44-29(33(40)48)14-8-9-17-39;1-2(3)4/h3-7,10-13,15-16,18,22-23,29-32H,8-9,14,17,19-21,39,41H2,1-2H3,(H2,40,48)(H,42,43)(H,44,49)(H,45,50)(H,46,51)(H,47,52);1H3,(H,3,4)/t29-,30+,31+,32-;/m0./s1
• InChIKey: LEAUURKOJDDXDT-GXYURGKRSA-N

Ipamorelin Acetate – Selective GHS-R1a Agonist

Ipamorelin acetate is a synthetic pentapeptide growth hormone secretagogue (GHS) with the sequence Aib-His-D-2-Nal-D-Phe-Lys-NH₂, originally developed by Novo Nordisk (NNC 26-0161) [1]. It acts as a selective agonist at the ghrelin/GHS receptor type 1a (GHS-R1a) and is supplied as the acetate or diacetate salt for research use . Ipamorelin is distinguished from earlier-generation GHRPs by its ability to stimulate growth hormone (GH) release without concomitantly elevating plasma adrenocorticotropic hormone (ACTH) or cortisol, a differentiation established in head-to-head in vivo studies against GHRP-6 and GHRP-2 [1].

Selective GHS-R1a agonism reported without ACTH/cortisol elevation in comparative in vivo studies

Supports GH-specific somatotropic axis research where HPA neutrality is required

Synthetic pentapeptide acetate; supplied for research use in endocrine and metabolic pathway studies

• [1] Raun K, Hansen BS, Johansen NL, Thøgersen H, Madsen K, Ankersen M, Andersen PH. Ipamorelin, the first selective growth hormone secretagogue. Eur J Endocrinol. 1998 Nov;139(5):552-61. doi: 10.1530/eje.0.1390552. PMID: 9849822. View Source

Ipamorelin Acetate – Differentiation from Peer GHS Peptides

Although GHRP-6, GHRP-2, hexarelin, and MK-677 all activate the GHS-R1a receptor and stimulate GH release, equating them with ipamorelin acetate for procurement ignores critical quantitative differences in hormonal selectivity, systemic clearance, and metabolic fate. In conscious swine, GHRP-6 and GHRP-2 significantly elevate ACTH and cortisol, whereas ipamorelin does not – even at doses exceeding 200 times the ED₅₀ for GH release [1]. Ipamorelin also exhibits a systemic plasma clearance approximately 5-fold lower than GHRP-6 in the rat, with predominantly urinary rather than biliary excretion, and demonstrates 60–80% recovery of intact peptide from bile and urine, indicating superior metabolic stability within the peptide GHS class [2]. These are not interchangeable attributes; they directly affect experimental reproducibility, dosing regimen design, and off-target confound interpretation.

Ipamorelin acetate

vs. GHRP-6 / GHRP-2: These comparators elevate ACTH and cortisol in vivo, whereas ipamorelin shows no such elevation; HPA activation profile may not transfer.Hormonal selectivity mismatch

Ipamorelin acetate

vs. Hexarelin / MK-677: Differ in systemic clearance, excretion route, and metabolic recovery; exposure and dosing interval assumptions may not hold.Pharmacokinetic context may differ

Ipamorelin acetate

vs. Unlabeled or non-acetate salt forms: Purity, counterion content, and peptide content may vary; direct substitution without re-qualification may alter assay consistency.Salt form / grade mismatch risk

• [1] Raun K, Hansen BS, Johansen NL, Thøgersen H, Madsen K, Ankersen M, Andersen PH. Ipamorelin, the first selective growth hormone secretagogue. Eur J Endocrinol. 1998 Nov;139(5):552-61. doi: 10.1530/eje.0.1390552. PMID: 9849822. View Source
• [2] Johansen PB, Hansen KT, Andersen JV, Johansen NL. Pharmacokinetic evaluation of ipamorelin and other peptidyl growth hormone secretagogues with emphasis on nasal absorption. Xenobiotica. 1998 Nov;28(11):1083-92. doi: 10.1080/004982598238976. PMID: 9879640. View Source

Ipamorelin Acetate – Product-Specific Evidence

GH Release Potency vs. GHRP-6 and GHRP-2

In conscious swine, ipamorelin demonstrated an ED₅₀ for GH release of 2.3 ± 0.03 nmol/kg (i.v.) with an Eₘₐₓ of 65 ± 0.2 ng GH/mL plasma. In the same model, GHRP-6 had an ED₅₀ of 3.9 ± 1.4 nmol/kg and an Eₘₐₓ of 74 ± 7 ng GH/mL, while GHRP-2 was more potent but less efficacious (ED₅₀ 0.6 nmol/kg; Eₘₐₓ 56 ± 6 ng GH/mL) [1]. In primary rat pituitary cells in vitro, ipamorelin stimulated GH release with an EC₅₀ of 1.3 ± 0.4 nmol/L and Eₘₐₓ of 85 ± 5% relative to GHRP-6 (EC₅₀ 2.2 ± 0.3 nmol/L; Eₘₐₓ 100%) [1].

GH Release Potency

Reported head-to-head

ED₅₀ 2.3 nmol/kg; Eₘₐₓ 65 ng/mL (swine)
vs. GHRP-6 ED₅₀ 3.9, GHRP-2 ED₅₀ 0.6

Supports GH release potency context in swine model

i.v. bolus; plasma GH immunoassay

Evidence Dimension	GH release ED₅₀ and Eₘₐₓ in conscious swine
Target Compound Data	ED₅₀ = 2.3 ± 0.03 nmol/kg; Eₘₐₓ = 65 ± 0.2 ng GH/mL plasma
Comparator Or Baseline	GHRP-6: ED₅₀ = 3.9 ± 1.4 nmol/kg, Eₘₐₓ = 74 ± 7 ng GH/mL; GHRP-2: ED₅₀ = 0.6 nmol/kg, Eₘₐₓ = 56 ± 6 ng GH/mL
Quantified Difference	Ipamorelin ~1.7-fold more potent than GHRP-6; GHRP-2 ~3.8-fold more potent than ipamorelin but ipamorelin achieves 16% higher Eₘₐₓ than GHRP-2
Conditions	Conscious swine, intravenous bolus administration; GH measured in plasma

Why This Matters

Procurement decisions requiring a balance of potency and sustained GH output should favor ipamorelin over GHRP-2 (higher efficacy at target) and over GHRP-6 (greater potency), enabling lower effective dosing for equivalent biological response.

• [1] Raun K, Hansen BS, Johansen NL, Thøgersen H, Madsen K, Ankersen M, Andersen PH. Ipamorelin, the first selective growth hormone secretagogue. Eur J Endocrinol. 1998 Nov;139(5):552-61. doi: 10.1530/eje.0.1390552. PMID: 9849822. View Source

ACTH/Cortisol Neutrality vs. GHRP-6 and GHRP-2

In conscious swine, both GHRP-6 and GHRP-2 administration resulted in statistically significant increases in plasma ACTH and cortisol. In marked contrast, ipamorelin did not release ACTH or cortisol at any dose tested, with levels remaining not significantly different from those observed following GHRH stimulation alone [1]. This absence of ACTH/cortisol elevation was maintained even at ipamorelin doses exceeding 200-fold the ED₅₀ for GH release [1]. Additionally, ipamorelin, like GHRP-6, does not affect prolactin, FSH, LH, or TSH levels in swine at doses up to 420 nmol/kg .

ACTH/Cortisol Neutrality

Reported comparison

No significant ACTH/cortisol increase at any dose (up to >200× ED₅₀ for GH)
vs. GHRP-6 and GHRP-2, which significantly elevated both

Supports HPA-neutral selectivity context

Conscious swine; validated immunoassays

Evidence Dimension	Plasma ACTH and cortisol elevation following GHS administration
Target Compound Data	No significant ACTH or cortisol elevation at any dose, including doses >200× ED₅₀ for GH release
Comparator Or Baseline	GHRP-6 and GHRP-2: both significantly increased plasma ACTH and cortisol relative to baseline and GHRH controls
Quantified Difference	Qualitative categorical difference: absent ACTH/cortisol response (ipamorelin) vs. significant elevation (GHRP-6, GHRP-2); no dose-response threshold observed up to >200× ED₅₀
Conditions	Conscious swine; plasma hormone measurements via validated immunoassays

Why This Matters

For studies requiring clean GH-specific readouts without confounding by hypothalamic-pituitary-adrenal (HPA) axis activation or glucocorticoid-mediated feedback, ipamorelin is the only GHRP-class peptide with direct comparative evidence of ACTH/cortisol neutrality, making it the preferred selection when hormonal selectivity is a critical experimental variable.

• [1] Raun K, Hansen BS, Johansen NL, Thøgersen H, Madsen K, Ankersen M, Andersen PH. Ipamorelin, the first selective growth hormone secretagogue. Eur J Endocrinol. 1998 Nov;139(5):552-61. doi: 10.1530/eje.0.1390552. PMID: 9849822. View Source

Plasma Clearance and Excretion Profile vs. GHRP-6

In a direct pharmacokinetic comparison in male rats following i.v. bolus injection, ipamorelin exhibited a systemic plasma clearance approximately 5-fold lower than that of GHRP-6 [1]. Ipamorelin was predominantly excreted in the urine as intact peptide, whereas GHRP-6 was primarily excreted via the biliary route. Additionally, 60–80% of the administered ipamorelin dose was recovered from bile and urine as intact peptide, indicating moderate resistance to systemic metabolism [1]. In healthy human volunteers, ipamorelin displayed dose-proportional PK with a terminal half-life of 2 hours, clearance of 0.078 L/h/kg, and a steady-state volume of distribution of 0.22 L/kg [2].

Plasma Clearance

Reported comparison

Systemic clearance ~5× lower than GHRP-6; 60–80% intact peptide recovered in urine/bile

Supports metabolic stability context vs. GHRP-6

Rat i.v. model; urinary predominant excretion

Evidence Dimension	Systemic plasma clearance and metabolic recovery in rats
Target Compound Data	Systemic clearance ~5-fold lower than GHRP-6; 60–80% intact recovery from urine/bile; t₁/₂ = 2 h in humans
Comparator Or Baseline	GHRP-6: ~5-fold higher systemic plasma clearance; predominantly biliary excretion
Quantified Difference	Approximately 5-fold difference in systemic clearance; distinct excretory route (urinary vs. biliary)
Conditions	Male rats, i.v. bolus injection; plasma concentration-time profiling; human PK from Phase I study

Why This Matters

Lower clearance translates to longer systemic residence at equivalent doses, potentially reducing dosing frequency and total compound consumption in chronic administration protocols. Researchers planning sustained-release formulations or repeated-dosing regimens should account for this clearance differential when selecting a GHS peptide.

• [1] Johansen PB, Hansen KT, Andersen JV, Johansen NL. Pharmacokinetic evaluation of ipamorelin and other peptidyl growth hormone secretagogues with emphasis on nasal absorption. Xenobiotica. 1998 Nov;28(11):1083-92. doi: 10.1080/004982598238976. PMID: 9879640. View Source
• [2] Gobburu JV, Agersø H, Jusko WJ, Ynddal L. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers. Pharm Res. 1999 Sep;16(9):1412-6. doi: 10.1023/a:1018955126402. PMID: 10496658. View Source

Longitudinal Bone Growth Stimulation

Ipamorelin administered subcutaneously three times daily for 15 days to adult female rats produced a dose-dependent increase in longitudinal bone growth rate (LGR) measured by intravital tetracycline labeling in the proximal tibia metaphysis. LGR increased from 42 µm/day (vehicle) to 44, 50, and 52 µm/day at doses of 18, 90, and 450 µg/day, respectively (P < 0.0001) [1]. A separate 12-week study comparing ipamorelin (0.5 mg/kg/day) with GHRP-6 (0.5 mg/kg/day) and recombinant human GH (3.5 mg/kg/day) in adult female rats demonstrated that both GHSs increased total tibial and vertebral bone mineral content (BMC) as measured by DXA in vivo, with effects comparable to exogenous GH [2].

Bone Growth Stimulation

Model context

LGR increased from 42 → 52 µm/day at 450 µg/day (P

Supports bone anabolic endpoint context

Rat TID s.c.; tetracycline labeling

Gastric Emptying (POI)

Model context

Gastric retention reduced from 78% to 52% at 0.014 µmol/kg; repetitive dosing improved 48-h recovery metrics vs. single-dose GHRP-6

Supports GI motility endpoint context

Rodent POI model; radiolabeled meal

Evidence Dimension	Longitudinal bone growth rate (µm/day) and total BMC increase
Target Compound Data	LGR: 42 → 52 µm/day (+24%) at 450 µg/day; significant BMC increase vs. vehicle at 0.5 mg/kg/day
Comparator Or Baseline	GHRP-6 at 0.5 mg/kg/day also increased BMC vs. vehicle; GH at 3.5 mg/kg/day yielded comparable BMC effect
Quantified Difference	Ipamorelin and GHRP-6 produced qualitatively similar BMC increases; ipamorelin's bone effect was achieved without cortisol/ACTH elevation, a confounding factor present with GHRP-6
Conditions	Johansen et al. 1999: adult female rats, 15-day s.c. TID dosing; Svensson et al. 2000: 12-week continuous s.c. infusion via osmotic minipumps

Why This Matters

For bone metabolism and skeletal growth studies, ipamorelin provides a GH secretagogue tool that stimulates bone anabolism without the glucocorticoid-mediated confounding effects inherent to GHRP-6, enabling cleaner interpretation of GH-dependent bone formation mechanisms.

• [1] Johansen PB, Nowak J, Skjaerbaek C, Flyvbjerg A, Andreassen TT, Wilken M, Orskov H. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats. Growth Horm IGF Res. 1999 Apr;9(2):106-13. doi: 10.1054/ghir.1999.9998. PMID: 10373343. View Source
• [2] Svensson J, Lall S, Dickson SL, Bengtsson BA, Rømer J, Ahnfelt-Rønne I, Ohlsson C, Jansson JO. The GH secretagogues ipamorelin and GH-releasing peptide-6 increase bone mineral content in adult female rats. J Endocrinol. 2000 Jun;165(3):569-77. doi: 10.1677/joe.0.1650569. PMID: 10828840. View Source

Gastric Emptying in Postoperative Ileus Model

In a rodent model of postoperative ileus (POI) induced by laparotomy and intestinal manipulation, ipamorelin (0.014 µmol/kg i.v.) significantly accelerated gastric emptying (P < 0.05 vs. vehicle). Gastric retention of a radiolabeled meal was 78% ± 5% in vehicle-treated POI animals, compared to 44% ± 6% in nonsurgical controls. Ipamorelin reduced gastric retention to 52% ± 11%, representing a 26-percentage-point improvement over vehicle (a ~33% relative improvement toward normalization) [1]. In a separate POI study, repetitive dosing of ipamorelin (0.1 or 1 mg/kg i.v., q3h for 2 days) significantly increased cumulative fecal pellet output, food intake, and body weight gain compared to vehicle, whereas a single dose of GHRP-6 (20 µg/kg) decreased time to first bowel movement but did not improve cumulative 48-hour recovery metrics [2].

Gastric Emptying (POI)

Model context

Gastric retention reduced from 78% to 52% at 0.014 µmol/kg; repetitive dosing improved 48-h recovery metrics vs. single-dose GHRP-6

Supports GI motility endpoint context

Rodent POI model; radiolabeled meal

Evidence Dimension	Gastric emptying (% meal retained at 15 min) and 48-h recovery outcomes in POI model
Target Compound Data	Gastric retention: 52% ± 11% at 0.014 µmol/kg; repetitive dosing (0.1–1 mg/kg) improved fecal output, food intake, and body weight gain
Comparator Or Baseline	Vehicle POI controls: 78% ± 5% retention; nonsurgical controls: 44% ± 6%; single-dose GHRP-6 (20 µg/kg): decreased bowel movement time but did not improve 48-h cumulative outcomes
Quantified Difference	26-percentage-point reduction in gastric retention vs. vehicle POI (~33% relative improvement); ipamorelin repetitive dosing produced multi-parameter recovery benefit not observed with single-dose GHRP-6
Conditions	Adult male Sprague-Dawley rats; laparotomy with intestinal manipulation; ⁹⁹ᵐTc-sulfur colloid gastric emptying assay (Greenwood-Van Meerveld 2012); colonic transit and 48-h recovery metrics (Venkova et al. 2009)

Why This Matters

For gastrointestinal motility and postsurgical recovery research, ipamorelin provides dual ghrelin-mimetic actions (GH release + prokinetic effect) with a repetitive-dosing efficacy profile superior to single-dose GHRP-6, and achieves this without the appetite-stimulating and cortisol-elevating confounds of other GHRPs, making it the GHS of choice for translational POI studies.

• [1] Greenwood-Van Meerveld B, Tyler K, Mohammadi E, Pietra C. Efficacy of ipamorelin, a ghrelin mimetic, on gastric dysmotility in a rodent model of postoperative ileus. J Exp Pharmacol. 2012 Oct 23;4:149-57. doi: 10.2147/JEP.S249747. PMID: 27186128. View Source
• [2] Venkova K, Fraser G, Hoveyda HR, Greenwood-Van Meerveld B. Efficacy of Ipamorelin, a Novel Ghrelin Mimetic, in a Rodent Model of Postoperative Ileus. J Pharmacol Exp Ther. 2009 Jun;329(3):1110-6. doi: 10.1124/jpet.108.149765. View Source

Ipamorelin Acetate – Research Applications

Selective GH Stimulation Without HPA Activation

For experimental designs where GH-specific pharmacological activation is required without concurrent HPA axis activation, ipamorelin acetate is uniquely supported by direct comparative evidence. Unlike GHRP-6 and GHRP-2, which significantly elevate ACTH and cortisol in conscious swine, ipamorelin produces no such elevation at any tested dose, including doses >200-fold above the GH ED₅₀ [1]. Researchers investigating the isolated somatotropic axis, IGF-1-mediated feedback loops, or GH-dependent metabolic effects can use ipamorelin without the confounding glucocorticoid-mediated catabolic and immunosuppressive effects that accompany GHRP-6, GHRP-2, or hexarelin administration [2].

Repeated-Dosing and Sustained-Release Formulations

Ipamorelin's systemic plasma clearance, measured as approximately 5-fold lower than GHRP-6 in the rat, combined with a human terminal half-life of 2 hours and dose-proportional pharmacokinetics [3][4], makes it a favorable candidate for sustained-release or repeated-dosing formulation development. The predominantly urinary excretion of intact peptide and 60–80% recovery of the administered dose as intact compound [3] indicate reduced first-pass metabolic liability compared to GHRP-6, which undergoes extensive biliary extraction. Procurement teams developing peptide delivery systems should consider ipamorelin's favorable PK profile when candidate-selection criteria include metabolic stability and predictable systemic exposure.

Bone Metabolism and Skeletal Growth Studies

Ipamorelin's demonstrated ability to dose-dependently increase longitudinal bone growth rate in rats (from 42 to 52 µm/day at 450 µg/day, P < 0.0001) [5], combined with its proven capacity to increase bone mineral content comparable to GHRP-6 and recombinant human GH in long-term infusion studies [6], establishes ipamorelin as a GH secretagogue tool of choice for bone biology research. Critically, ipamorelin achieves these bone effects without the ACTH/cortisol elevation produced by GHRP-6 [1], which would otherwise confound interpretation through glucocorticoid-mediated effects on osteoblast and osteoclast activity.

Postoperative Ileus and GI Motility Research

Ipamorelin's ghrelin-mimetic prokinetic effects are quantitatively demonstrated in rodent POI models: a single 0.014 µmol/kg i.v. dose reduces gastric retention from 78% to 52% [7], and repetitive dosing (0.1–1 mg/kg q3h) significantly improves multi-parameter 48-hour recovery outcomes including fecal output, food intake, and body weight gain [8]. Unlike GHRP-6, whose appetite-stimulating effects complicate POI recovery assessment, ipamorelin's lack of orexigenic drive and absent cortisol elevation make it a cleaner pharmacological probe for gastrointestinal motility research. Procurement for translational GI studies should prioritize ipamorelin over less selective GHS peptides for this indication.

Application

Selection Property

Validation Focus

GH-specific somatotropic axis studies

ACTH/cortisol neutrality profile

HPA axis confound assessment

Sustained exposure research

Systemic clearance and metabolic recovery

Metabolic stability review

Skeletal growth and bone metabolism studies

Bone anabolic response context

Glucocorticoid-free bone endpoint evaluation

Gastrointestinal motility research

Prokinetic ghrelin-mimetic profile

Multi-parameter recovery endpoint evaluation

• [1] Raun K, Hansen BS, Johansen NL, Thøgersen H, Madsen K, Ankersen M, Andersen PH. Ipamorelin, the first selective growth hormone secretagogue. Eur J Endocrinol. 1998 Nov;139(5):552-61. doi: 10.1530/eje.0.1390552. PMID: 9849822. View Source
• [2] Branch references: Hexarelin and GHRP-2/GHRP-6 ACTH/cortisol effects reviewed in: Raun et al. 1998 (as above); Ghigo E et al. Endocrine activities of ghrelin and synthetic GH secretagogues. J Endocrinol Invest. 2005;28(5 Suppl):22-5. View Source
• [3] Johansen PB, Hansen KT, Andersen JV, Johansen NL. Pharmacokinetic evaluation of ipamorelin and other peptidyl growth hormone secretagogues with emphasis on nasal absorption. Xenobiotica. 1998 Nov;28(11):1083-92. doi: 10.1080/004982598238976. PMID: 9879640. View Source
• [4] Gobburu JV, Agersø H, Jusko WJ, Ynddal L. Pharmacokinetic-pharmacodynamic modeling of ipamorelin, a growth hormone releasing peptide, in human volunteers. Pharm Res. 1999 Sep;16(9):1412-6. doi: 10.1023/a:1018955126402. PMID: 10496658. View Source
• [5] Johansen PB, Nowak J, Skjaerbaek C, Flyvbjerg A, Andreassen TT, Wilken M, Orskov H. Ipamorelin, a new growth-hormone-releasing peptide, induces longitudinal bone growth in rats. Growth Horm IGF Res. 1999 Apr;9(2):106-13. doi: 10.1054/ghir.1999.9998. PMID: 10373343. View Source
• [6] Svensson J, Lall S, Dickson SL, Bengtsson BA, Rømer J, Ahnfelt-Rønne I, Ohlsson C, Jansson JO. The GH secretagogues ipamorelin and GH-releasing peptide-6 increase bone mineral content in adult female rats. J Endocrinol. 2000 Jun;165(3):569-77. doi: 10.1677/joe.0.1650569. PMID: 10828840. View Source
• [7] Greenwood-Van Meerveld B, Tyler K, Mohammadi E, Pietra C. Efficacy of ipamorelin, a ghrelin mimetic, on gastric dysmotility in a rodent model of postoperative ileus. J Exp Pharmacol. 2012 Oct 23;4:149-57. doi: 10.2147/JEP.S249747. PMID: 27186128. View Source
• [8] Venkova K, Fraser G, Hoveyda HR, Greenwood-Van Meerveld B. Efficacy of Ipamorelin, a Novel Ghrelin Mimetic, in a Rodent Model of Postoperative Ileus. J Pharmacol Exp Ther. 2009 Jun;329(3):1110-6. doi: 10.1124/jpet.108.149765. View Source